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Compound of Interest

Compound Name: N-(Chloroacetyl)-DL-leucine
CAS No.: 7154-83-8
Cat. No.: B11959721
Get Quote
. J

Technical Support Center: N-(Chloroacetyl)-DL-
leucine

Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine. This resource is
designed for researchers, scientists, and drug development professionals to provide in-depth
troubleshooting guides and frequently asked questions (FAQs) for handling this compound. Our
goal is to equip you with the necessary knowledge to overcome common experimental hurdles,
particularly those related to its solubility.

I. Understanding N-(Chloroacetyl)-DL-leucine: A
Quick Overview

N-(Chloroacetyl)-DL-leucine is a synthetic derivative of the amino acid leucine. It features a
chloroacetyl group attached to the nitrogen atom of the leucine backbone.[1] This modification
makes it a useful building block in various synthetic applications, including peptide synthesis
and the development of novel therapeutic agents.[1]
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Key Chemical Properties:

Property Value

Molecular Formula C8H14CINO3[2][3]

Molecular Weight ~207.65 g/mol [1][2]

Appearance White to off-white solid/crystalline powder[1]
Melting Point 132-135 °CJ[1]

Il. Troubleshooting Guide: Tackling Poor Solubility

One of the most frequently encountered challenges with N-(Chloroacetyl)-DL-leucine is its
limited solubility in aqueous solutions. This guide provides a systematic approach to addressing
this issue.

Issue 1: The compound is not dissolving in my aqueous
buffer.

Possible Causes:

» Hydrophobicity: The leucine side chain and the chloroacetyl group contribute to the
molecule's overall hydrophobicity, leading to poor water solubility.[4]

e pH of the Solution: The solubility of amino acid derivatives is often pH-dependent. At its
isoelectric point (pl), where the net charge is zero, solubility is typically at its minimum.[4]

o Temperature: Room temperature may not provide sufficient energy to overcome the crystal
lattice energy of the solid.

Solutions Workflow:
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Initial Dissolution in Aqueous Buffer
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Preparation of Stock Solution

GVeigh N-(Chloroacetyl)-DL-Ieucing
Dissolve in minimal volume of
appropriate organic solvent (e.g., DMSO)
Gortex until fully dissolve(D

Preparation of Working Solution

Grepare desired aqueous buffea
Add stock solution dropwise to
buffer while vigorously vortexing

Gdjust to final volume with buffeD

Quality|Control

Gisually inspect for any precipitatior)
Gilter through a 0.22 pm filter if necessara

Solution is ready for use

Ready
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Buy N-(Chloroacetyl)-D-leucine | 64830-83-7 [smolecule.com]

e 2. N-Chloroacetyl-L-leucine 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
e 3. calpaclab.com [calpaclab.com]

e 4. benchchem.com [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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